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Compound of Interest

Compound Name: Disperse Yellow 39

CAS No.: 2229825-63-0

Cat. No.: B16378903

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disperse Yellow 39 (DY-39), a methine-class dye traditionally used in the textile industry for its

vibrant yellow hue and good fastness on synthetic fibers, holds significant, yet largely

unexplored, potential for advanced applications in material science.[1] Its molecular structure,

characterized by a conjugated system, suggests inherent photophysical properties that could

be harnessed for the development of novel functional materials. This technical guide provides

an in-depth analysis of the core properties of Disperse Yellow 39 and explores its promising

future in areas such as nonlinear optics, polymer science, and sensor technology. While direct

research into these applications for DY-39 is nascent, this document draws upon data from

analogous disperse dyes and outlines detailed experimental protocols to facilitate further

investigation.

Core Properties of Disperse Yellow 39
A comprehensive understanding of the fundamental physicochemical properties of Disperse
Yellow 39 is crucial for its application in material science. The following table summarizes its

key characteristics.
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Property Value Reference

Chemical Name

2-[[4-

(dimethylamino)phenyl]methyli

dene]-1H-indol-3-one

[2]

C.I. Name Disperse Yellow 39, 480095 [1]

CAS Number 12236-29-2 [1]

Molecular Formula C₁₇H₁₆N₂O [1]

Molecular Weight 264.32 g/mol [1]

Appearance
Yellow to red-light yellow

powder
[3]

Melting Point 232-234 °C

Boiling Point (Predicted) 466.0 ± 45.0 °C

Solubility

Insoluble in water; soluble in

organic solvents like

dichloromethane (slightly),

ethanol (very slightly), and

methanol (slightly).

Potential Applications in Nonlinear Optics
Materials with strong nonlinear optical (NLO) properties are in high demand for applications in

photonics and optoelectronics, including optical switching and data storage. Organic dyes, with

their extended π-conjugated systems, are excellent candidates for exhibiting NLO behavior.

While direct NLO studies on Disperse Yellow 39 are not readily available, research on the

structurally similar Disperse Yellow 7 provides compelling evidence for its potential.

A study on Disperse Yellow 7 doped in a PMMA-MA polymer film revealed significant third-

order NLO properties.[4] These findings suggest that Disperse Yellow 39, when incorporated

into a suitable polymer matrix, could exhibit similar characteristics. The table below presents

the NLO data for Disperse Yellow 7, which can serve as a benchmark for future studies on

Disperse Yellow 39.
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Parameter
Value (for Disperse Yellow
7)

Unit

Nonlinear Refractive Index (n₂) ~10⁻⁷ cm²/W

Nonlinear Absorption

Coefficient (β)
~10⁻³ cm/W

Third-Order Optical

Susceptibility (χ⁽³⁾)
~10⁻⁶ esu

Experimental Protocol: Z-Scan Technique for NLO
Characterization
The Z-scan technique is a simple yet powerful method for measuring the sign and magnitude of

the nonlinear refractive index and the nonlinear absorption coefficient of a material.

Objective: To determine the third-order nonlinear optical properties of Disperse Yellow 39 in a

polymer film.

Materials:

Disperse Yellow 39

Poly(methyl methacrylate) (PMMA) or other suitable transparent polymer

Appropriate solvent (e.g., chloroform, THF)

High-power laser (e.g., continuous wave (CW) or pulsed Nd:YAG laser)

Focusing lens

Photodetector

Translation stage

Procedure:

Sample Preparation:
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Dissolve a known concentration of Disperse Yellow 39 and the host polymer in a suitable

solvent.

Cast the solution onto a clean glass substrate using a technique such as spin coating or

drop casting to form a thin film of uniform thickness.

Ensure the film is completely dry before measurement.

Z-Scan Setup:

Align the laser beam to pass through the focusing lens.

Mount the sample on a computer-controlled translation stage that can move it along the z-

axis (the direction of laser propagation) through the focal point of the lens.

Place a photodetector far from the sample to measure the transmitted intensity. For

closed-aperture Z-scan (to measure n₂), place an aperture before the detector. For open-

aperture Z-scan (to measure β), remove the aperture.

Data Acquisition:

Translate the sample through the focal point of the lens while recording the transmitted

laser intensity at the photodetector as a function of the sample's position (z).

Perform a closed-aperture scan to obtain a transmittance curve with a characteristic peak-

valley shape, which is indicative of the sign and magnitude of n₂.

Perform an open-aperture scan to obtain a transmittance curve with a peak or valley at the

focus, which reveals the nonlinear absorption characteristics.

Data Analysis:

Analyze the normalized transmittance data from the closed- and open-aperture scans to

calculate the nonlinear refractive index (n₂) and the nonlinear absorption coefficient (β),

respectively.
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Sample Preparation

Z-Scan Setup

Data Acquisition

Data Analysis

Dissolve DY-39 & Polymer Cast Thin Film Dry Film

Sample on StageLaser Source Focusing Lens Photodetector

Translate Sample Record Transmittance

Analyze Closed-Aperture (n₂)

Analyze Open-Aperture (β)
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Solution Preparation

Spectroscopic Measurements

Data Analysis

Prepare DY-39 solutions
in various solvents

UV-Vis Spectroscopy
(Determine λmax)

Fluorescence Spectroscopy
(Determine λem)

Plot λmax and λem
vs. Solvent Polarity

Analyze Correlation

Diazotization

Azo Coupling

Aromatic Amine

Diazonium SaltReaction

NaNO₂ / Acid Reagent

Disperse Yellow 39

Reaction

Coupling Agent
Reagent
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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